Cas no 1334172-73-4 (Lipoamide-PEG11-Mal)

• Product Name: Lipoamide-PEG11-Mal
• CAS No: 1334172-73-4
• MF: C₃₉H₆₉N₃O₁₅S₂
• MW: 884.106270551682
• MDL: MFCD21363248
• CID: 4786818
• PubChem ID: 329823959
• Update Time: 2026-02-27

Lipoamide-PEG11-Mal Chemical and Physical Properties

Names and Identifiers

• Lipoamide-PEG11-Mal
• CS-0115094
• MFCD21363248
• HY-141339
• MAL-dPEG(R)11-Lipoamide
• T18072
• N-(39-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-37-oxo-3,6,9,12,15,18,21,24,27,30,33-undecaoxa-36-azanonatriacontyl)-5-(1,2-dithiolan-3-yl)pentanamide
• GS-9479
• BP-22170
• AKOS040743416
• N-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]-5-(dithiolan-3-yl)pentanamide
• 1334172-73-4
• MAL-PEG11-Lipoamide

• MDL： MFCD21363248
• Inchi： 1S/C39H69N3O15S2/c43-36(4-2-1-3-35-8-34-58-59-35)40-9-12-47-14-16-49-18-20-51-22-24-53-26-28-55-30-32-57-33-31-56-29-27-54-25-23-52-21-19-50-17-15-48-13-10-41-37(44)7-11-42-38(45)5-6-39(42)46/h5-6,35H,1-4,7-34H2,(H,40,43)(H,41,44)
• InChI Key： MCLHFRMIEQEYEN-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O

Computed Properties

• Exact Mass: 883.41701085g/mol
• Monoisotopic Mass: 883.41701085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 59
• Rotatable Bond Count: 44
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 248

Lipoamide-PEG11-Mal Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides